1-Propanone, 1-(1,4,5,6-tetrahydro-1-(p-methoxyphenyl)-3-cyclopentapyrazolyl)-3-(dimethylamino)-, monohydrochloride

• CAS No.: 21484-42-4
• Molecular Formula: C18H24ClN3O2
• Molecular Weight: 349.9 g/mol
• IUPAC Name: 3-(dimethylamino)-1-[1-(4-methoxyphenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl]propan-1-one;hydrochloride
• InChI: InChI=1S/C18H23N3O2.ClH/c1-20(2)12-11-17(22)18-15-5-4-6-16(15)21(19-18)13-7-9-14(23-3)10-8-13;/h7-10H,4-6,11-12H2,1-3H3;1H
• InChI Key: AAMSKUVAVDSKAX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(=O)C1=NN(C2=C1CCC2)C3=CC=C(C=C3)OC.Cl

Description

Chemical Identity: This compound (CAS 21484-30-0) is a monohydrochloride salt with the molecular formula C₁₇H₂₁N₃O·HCl and a molecular weight of 319.87 g/mol. Its structure comprises a cyclopentapyrazolyl core substituted with a p-methoxyphenyl group at position 1 and a dimethylamino-propanone side chain at position 3. The hydrochloride salt enhances its solubility and stability for pharmaceutical applications .

Synonyms: Known as Poli 68, it is also referred to as 3-(dimethylamino)-1-(1,4,5,6-tetrahydro-1-phenyl-3-cyclopentapyrazolyl)-1-propanone HCl .

Comparison with Similar Compounds

Toxicity and Pharmacological Data :

• Acute Toxicity : An oral LD₅₀ of 180 mg/kg in mice indicates moderate toxicity, though specific toxicodynamic effects remain uncharacterized .

The target compound belongs to a class of 1-propanone derivatives with aryl and heterocyclic substituents. Below is a detailed comparison with structurally related analogs:

Table 1: Structural and Functional Comparison

Compound Name (CAS)	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Biological Data	Applications/Notes	References
Target Compound (21484-30-0)	C₁₇H₂₁N₃O·HCl	p-Methoxyphenyl, cyclopentapyrazolyl, dimethylamino-propanone	319.87	LD₅₀ = 180 mg/kg (mice, oral)	Potential CNS/cardiovascular drug (Poli 68)
1-(4-Bromophenyl)-3-(dimethylamino)-propanone HCl (881-83-4)	C₁₁H₁₄BrNO·HCl	4-Bromophenyl, dimethylamino-propanone	292.60	Boiling point = 194.6°C	Research chemical; no reported bioactivity
RS 67333 (No CAS provided)	C₁₅H₂₁ClN₂O₂	4-Amino-5-chloro-2-methoxyphenyl, 1-butylpiperidinyl	296.79	Not reported	5-HT₄ receptor agonist (research use)
Alifedrine HCl (72913-80-5)	C₁₈H₂₆N₂O₂·HCl	Cyclohexyl, (2-hydroxy-1-methyl-2-phenylethyl)amino	326.88	Not reported	Sympathomimetic, cardiotonic agent
3-(Dimethylamino)-1-[4-(benzyloxy)phenyl]-propanone (51345-76-7)	C₁₈H₂₀NO₂·HCl (assumed salt)	4-Benzyloxyphenyl, dimethylamino-propanone	~323.82 (base)	Not reported	Intermediate for bioactive molecules

Key Structural and Functional Insights :

Substituent Effects on Bioactivity: The p-methoxyphenyl group in the target compound may enhance lipid solubility and membrane permeability compared to the 4-bromophenyl analog (CAS 881-83-4), which has higher molecular weight due to bromine but lacks reported bioactivity .

Toxicity Profile :

• The target compound’s LD₅₀ of 180 mg/kg contrasts with the uncharacterized toxicity of most analogs, suggesting its unique metabolic or receptor interactions .

Therapeutic Potential: Alifedrine HCl (CAS 72913-80-5) shares the propanone scaffold but incorporates a hydroxy-phenylethylamino group, enabling adrenergic activity, whereas the target compound’s dimethylamino group may favor CNS modulation . The benzyloxy-substituted analog (CAS 51345-76-7) serves as a synthetic intermediate, highlighting the versatility of propanone derivatives in drug discovery .